5,6-Dihydro CP-690550
5,6-Dihydro CP-690550
Brand Name:
Vulcanchem
CAS No.:
1640972-35-5
VCID:
VC0051713
InChI:
InChI=1S/C16H22N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h10-11,13H,3-5,7-9H2,1-2H3,(H,18,19,20)
SMILES:
CC1CCN(CC1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N
Molecular Formula:
C16H22N6O
Molecular Weight:
314.393
5,6-Dihydro CP-690550
CAS No.: 1640972-35-5
Reference Standards
VCID: VC0051713
Molecular Formula: C16H22N6O
Molecular Weight: 314.393
CAS No. | 1640972-35-5 |
---|---|
Product Name | 5,6-Dihydro CP-690550 |
Molecular Formula | C16H22N6O |
Molecular Weight | 314.393 |
IUPAC Name | 3-[3-[6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl(methyl)amino]-4-methylpiperidin-1-yl]-3-oxopropanenitrile |
Standard InChI | InChI=1S/C16H22N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h10-11,13H,3-5,7-9H2,1-2H3,(H,18,19,20) |
Standard InChIKey | PEURVXMHTIUQCG-YPMHNXCESA-N |
SMILES | CC1CCN(CC1N(C)C2=NC=NC3=C2CCN3)C(=O)CC#N |
Synonyms | 3-((3R,4R)-3-((6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl)(methyl)amino)-4-methylpiperidin-1-yl)-3-oxopropanenitrile |
PubChem Compound | 70993296 |
Last Modified | Nov 11 2021 |
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